N-(3-methylphenyl)-2-[3-(2-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]acetamide

• Molecular Formula: C19H18N2O3S
• Molecular Weight: 354.4 g/mol
• IUPAC Name: N-(3-methylphenyl)-2-[3-(2-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]acetamide
• InChI: InChI=1S/C19H18N2O3S/c1-12-6-5-8-14(10-12)20-17(22)11-16-18(23)21(19(24)25-16)15-9-4-3-7-13(15)2/h3-10,16H,11H2,1-2H3,(H,20,22)
• InChI Key: WCUYICNOZSITCS-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)NC(=O)CC2C(=O)N(C(=O)S2)C3=CC=CC=C3C

Description

N-(3-methylphenyl)-2-[3-(2-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]acetamide, also known as MTDA, is a novel compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(3-methylphenyl)-2-[3-(2-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. For example, N-(3-methylphenyl)-2-[3-(2-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]acetamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. It has also been demonstrated to bind to the dopamine transporter, a protein that regulates the levels of dopamine in the brain.
Biochemical and Physiological Effects:
N-(3-methylphenyl)-2-[3-(2-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]acetamide has been shown to have various biochemical and physiological effects, depending on the dosage and route of administration. In animal studies, N-(3-methylphenyl)-2-[3-(2-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]acetamide has been demonstrated to reduce inflammation, pain, and tumor growth. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease. However, the long-term effects of N-(3-methylphenyl)-2-[3-(2-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]acetamide on human health are not yet known.

Advantages and Limitations for Lab Experiments

N-(3-methylphenyl)-2-[3-(2-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]acetamide has several advantages for lab experiments, such as its high yield and easy synthesis method. It is also stable under normal laboratory conditions and can be stored for long periods without degradation. However, N-(3-methylphenyl)-2-[3-(2-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]acetamide has some limitations, such as its low solubility in water and some organic solvents, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on N-(3-methylphenyl)-2-[3-(2-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]acetamide. One area of interest is the development of N-(3-methylphenyl)-2-[3-(2-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]acetamide-based drugs for the treatment of various diseases, such as cancer and neurodegenerative disorders. Another area of interest is the investigation of N-(3-methylphenyl)-2-[3-(2-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]acetamide's insecticidal and fungicidal properties for developing eco-friendly pesticides. Furthermore, the use of N-(3-methylphenyl)-2-[3-(2-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]acetamide as a building block for synthesizing novel materials with unique properties is an area of active research. Finally, the long-term effects of N-(3-methylphenyl)-2-[3-(2-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]acetamide on human health need to be investigated further to ensure its safety for human use.

Synthesis Methods

N-(3-methylphenyl)-2-[3-(2-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]acetamide can be synthesized through a simple and efficient method using 3-methylbenzoyl chloride, 2-methylphenyl isothiocyanate, and N-(3-methylphenyl)acetamide as starting materials. The reaction occurs in the presence of triethylamine and produces N-(3-methylphenyl)-2-[3-(2-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]acetamide as a white solid with a yield of up to 80%.

Scientific Research Applications

N-(3-methylphenyl)-2-[3-(2-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]acetamide has been extensively studied for its potential applications in various fields, such as medicine, agriculture, and material science. In medicine, N-(3-methylphenyl)-2-[3-(2-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]acetamide has been shown to exhibit anti-inflammatory, analgesic, and antitumor activities. It has also been investigated as a potential treatment for Alzheimer's disease and Parkinson's disease. In agriculture, N-(3-methylphenyl)-2-[3-(2-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]acetamide has been demonstrated to have insecticidal and fungicidal properties, making it a promising candidate for developing eco-friendly pesticides. In material science, N-(3-methylphenyl)-2-[3-(2-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]acetamide has been used as a building block for synthesizing novel materials with unique properties.